Cas no 142798-54-7 (rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans)

• Product Name: rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans
• CAS No: 142798-54-7
• MF: C₁₃H₂₈O₂Si
• MW: 244.445725440979
• CID: 3412042
• PubChem ID: 14172798
• Update Time: 2025-06-11

rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEMETHANOL, 2-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, TRANS-
• rac-[(1R,2S)-2-[(tert-butyldimethylsilyl)oxy]cyclohexyl]methanol, trans
• rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans
• 103-680-8
• [(1S,2R)-2-[Tert-butyl(dimethyl)silyl]oxycyclohexyl]methanol
• rac-[(1R,2S)-2-[(tert-butyldimethylsilyl)oxy]cyclohexyl]methanol
• rac-((1R,2S)-2-((tert-butyldimethylsilyl)oxy)cyclohexyl)methanol
• 142798-54-7
• EN300-1726089
• Rel-((1S,2R)-2-((tert-butyldimethylsilyl)oxy)cyclohexyl)methanol

• Inchi： 1S/C13H28O2Si/c1-13(2,3)16(4,5)15-12-9-7-6-8-11(12)10-14/h11-12,14H,6-10H2,1-5H3/t11-,12+/m0/s1
• InChI Key： RRLGSESJSQXNHX-NWDGAFQWSA-N
• SMILES： [C@@H]1(CO)CCCC[C@H]1O[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 244.185856666Da
• Monoisotopic Mass: 244.185856666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans

Comprehensive Overview of rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans (CAS No. 142798-54-7)

rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans is a chiral organic compound with significant applications in pharmaceutical synthesis and asymmetric catalysis. Its CAS No. 142798-54-7 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial processes. The compound's structural complexity, featuring a tert-butyldimethylsilyl (TBS) protecting group and a cyclohexylmethanol backbone, makes it a versatile intermediate in organic chemistry.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol has surged due to their role in drug development. Researchers frequently search for "trans-cyclohexylmethanol derivatives" or "TBS-protected chiral alcohols" to explore stereoselective reactions. This compound's trans configuration is particularly valuable for constructing rigid molecular frameworks, a topic trending in AI-driven drug design platforms.

The tert-butyldimethylsilyloxy group in this compound enhances stability during multi-step syntheses, addressing common challenges like "protecting group strategies"—a hot topic in organic chemistry forums. Its rac-(1R,2S) designation indicates a racemic mixture of enantiomers, often discussed in "chiral resolution techniques" queries. Laboratories prioritize such compounds for high-throughput screening, aligning with the pharmaceutical industry's focus on green chemistry and atom economy.

From a synthetic perspective, CAS No. 142798-54-7 is frequently referenced in patents involving steroid analogs and bioactive molecules. Its cyclohexylmethanol core is structurally akin to fragments found in antiviral and anti-inflammatory agents, making it relevant to "COVID-19 drug repurposing" studies. The compound's lipophilicity, modulated by the TBS group, is a key parameter in QSAR modeling—a technique gaining traction in computational chemistry circles.

Analytical methods for rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol typically involve HPLC chiral separation and NMR spectroscopy, addressing frequent search terms like "characterization of silyl ethers." Its thermal stability (up to 150°C) enables applications in high-temperature reactions, a niche explored in flow chemistry research. Notably, the compound's low toxicity profile aligns with REACH compliance standards, a regulatory focus area for European manufacturers.

Emerging trends link CAS 142798-54-7 to metal-catalyzed asymmetric hydrogenation, a technique dominating recent Nobel Prize-winning methodologies. The trans-cyclohexyl motif also appears in fragrance chemistry, expanding its utility beyond pharmaceuticals. As AI-powered retrosynthesis tools like IBM RXN gain popularity, this compound's SMILES notation is increasingly indexed in machine-learning datasets for reaction prediction.

In conclusion, rac-(1R,2S)-2-(tert-butyldimethylsilyl)oxycyclohexylmethanol, trans exemplifies the intersection of classical organic synthesis and modern digital chemistry. Its CAS No. 142798-54-7 remains pivotal for researchers investigating stereocontrolled transformations, while its structural features continue to inspire innovations in medicinal chemistry and material science.